Cas no 37785-57-2 (Acetic acid,2-(2,4,5-trichlorophenoxy)-, potassium salt (1:1))

• Product Name: Acetic acid,2-(2,4,5-trichlorophenoxy)-, potassium salt (1:1)
• CAS No: 37785-57-2
• MF: C₈H₄Cl₃KO₃
• MW: 293.572860717773
• CID: 316929
• PubChem ID: 23684557
• Update Time: 2025-05-26

Acetic acid,2-(2,4,5-trichlorophenoxy)-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(2,4,5-trichlorophenoxy)-, potassium salt (1:1)
• POTASSIUM 2,4,5-TRICHLOROPHENOXYACETATE
• potassium,2-(2,4,5-trichlorophenoxy)acetate
• 2,4,5-T Potassium Salt
• 2,4,5-Trichlorophenoxyacetic Acid Potassium Salt
• Aceticacid, (2,4,5-trichlorophenoxy)-, potassium salt (9CI)
• AG-F-32979
• CTK8G2507
• EINECS 253-667-7
• SureCN1885275
• 2,4,5-TRICHLOROPHENOXYACETICACIDPOTASSIUMSALT
• NS00088282
• T1509
• potassium 2-(2,4,5-trichlorophenoxy)acetate
• MFCD00191590
• 2,4,5-Trichlorophenoxyacetc acid potassium salt
• 37785-57-2
• DTXSID70191232
• A912842
• potassium;2-(2,4,5-trichlorophenoxy)acetate
• SCHEMBL1885275
• DTXCID80113723
• LUDUIQAQFKIYND-UHFFFAOYSA-M

• MDL： MFCD00191590
• Inchi： 1S/C8H5Cl3O3.K/c9-4-1-6(11)7(2-5(4)10)14-3-8(12)13;/h1-2H,3H2,(H,12,13);/q;+1/p-1
• InChI Key： LUDUIQAQFKIYND-UHFFFAOYSA-M
• SMILES： [K+].ClC1C=C(C(=CC=1OCC(=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 291.88642
• Monoisotopic Mass: 291.886
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2

Experimental Properties

• Boiling Point: 376.3°Cat760mmHg
• Flash Point: 181.4°C
• PSA: 49.36

Additional information on Acetic acid,2-(2,4,5-trichlorophenoxy)-, potassium salt (1:1)

Acetic Acid, 2-(2,4,5-Trichlorophenoxy)-, Potassium Salt (1:1)

Acetic acid, 2-(2,4,5-trichlorophenoxy)-, potassium salt (1:1) is a compound with the CAS number 37785-57-2. This compound is widely recognized for its unique chemical properties and applications in various industries. The name itself highlights its structural composition: it consists of an acetic acid moiety attached to a trichlorophenoxy group and exists as a potassium salt in a 1:1 ratio.

The potassium salt form of this compound is particularly significant due to its enhanced solubility in water and other polar solvents. This property makes it highly suitable for use in agricultural and industrial applications where rapid dissolution and distribution are critical. Recent studies have shown that this compound exhibits antimicrobial properties, making it a promising candidate for use in food preservation and healthcare products.

The trichlorophenoxy group in the molecule contributes to its stability and resistance to environmental degradation. This is particularly important in agricultural settings where prolonged efficacy is desired. Researchers have also explored the potential of this compound as a herbicide, demonstrating its ability to inhibit the growth of specific plant species without causing significant harm to surrounding ecosystems.

In terms of synthesis, the compound is typically derived from the reaction of acetic acid with 2-(2,4,5-trichlorophenoxy)ethanol in the presence of potassium hydroxide. This reaction yields the potassium salt form of the compound, which is then purified for commercial use. The process has been optimized in recent years to improve yield and reduce environmental impact.

One of the most recent advancements in the study of this compound involves its application in biodegradable polymer production. Scientists have found that incorporating this compound into polymer matrices enhances their mechanical properties while maintaining biodegradability. This innovation has opened new avenues for sustainable materials development.

Additionally, the potassium salt form has been investigated for its role in pharmaceutical formulations. Its ability to stabilize active ingredients and improve drug delivery systems has made it a valuable component in modern medicine.

Despite its numerous applications, the environmental impact of acetic acid, 2-(2,4,5-trichlorophenoxy)-, potassium salt (1:1) remains a topic of interest among researchers. Studies are ongoing to assess its long-term effects on soil microorganisms and aquatic life. Preliminary findings suggest that under controlled conditions, the compound does not pose significant risks to ecosystems when used responsibly.

In conclusion, acetic acid, 2-(2,4,5-trichlorophenoxy)-, potassium salt (1:1) continues to be a versatile compound with expanding applications across multiple industries. Its unique chemical properties and recent research breakthroughs underscore its importance as a valuable tool in modern science and technology.